N-(1-cyanobutyl)-4-(1,3-thiazol-4-yl)benzamide

• IUPAC Name: N-(1-cyanobutyl)-4-(1,3-thiazol-4-yl)benzamide
• InChI: InChI=1S/C15H15N3OS/c1-2-3-13(8-16)18-15(19)12-6-4-11(5-7-12)14-9-20-10-17-14/h4-7,9-10,13H,2-3H2,1H3,(H,18,19)
• InChI Key: IXTOQDNDMPNBKY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C#N)NC(=O)C1=CC=C(C=C1)C2=CSC=N2
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

N-(1-cyanobutyl)-4-(1,3-thiazol-4-yl)benzamide, also known as CTB, is a small molecule that has been extensively studied for its potential applications in scientific research. It is a thiazole-based compound that has been shown to have various biochemical and physiological effects, making it an attractive candidate for use in laboratory experiments.

Mechanism of Action

N-(1-cyanobutyl)-4-(1,3-thiazol-4-yl)benzamide works by binding to specific target proteins, such as the enzyme histone deacetylase 6 (HDAC6) and the receptor tyrosine kinase Axl. By inhibiting these proteins, this compound can modulate various cellular processes, including gene expression, cell signaling, and protein degradation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death), inhibition of cell migration and invasion, and modulation of immune responses. It has also been shown to have anti-inflammatory properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-cyanobutyl)-4-(1,3-thiazol-4-yl)benzamide in laboratory experiments is its selectivity for certain target proteins, which allows for more specific modulation of cellular processes. However, one limitation of this compound is that it may have off-target effects, which could potentially interfere with experimental results.

Future Directions

There are several future directions for research on N-(1-cyanobutyl)-4-(1,3-thiazol-4-yl)benzamide, including further studies on its potential applications in cancer research and neurological disorders. Additionally, there is a need for more research on the safety and toxicity of this compound, as well as its potential interactions with other drugs and compounds. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound, which could facilitate its use in a wider range of scientific research applications.

Synthesis Methods

The synthesis of N-(1-cyanobutyl)-4-(1,3-thiazol-4-yl)benzamide involves the reaction of 4-(1,3-thiazol-4-yl)benzoic acid with nitrile butanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using chromatography techniques to obtain pure this compound.

Scientific Research Applications

N-(1-cyanobutyl)-4-(1,3-thiazol-4-yl)benzamide has been used in various scientific research applications due to its ability to selectively bind to and inhibit certain enzymes and receptors. It has been shown to have potential applications in cancer research, as well as in the study of neurological disorders such as Alzheimer's disease.